Cas no 1283125-73-4 (β3-AR agonist 1)
β3-AR agonist 1 Chemical and Physical Properties
Names and Identifiers
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- β3-AR agonist 1
- Cyclobutanesulfonamide, N-[3-[(1R)-1-hydroxy-2-[[2-[(3-methyl-1H-indazol-6-yl)oxy]ethyl]amino]ethyl]phenyl]-
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- Inchi: 1S/C22H28N4O4S/c1-15-20-9-8-18(13-21(20)25-24-15)30-11-10-23-14-22(27)16-4-2-5-17(12-16)26-31(28,29)19-6-3-7-19/h2,4-5,8-9,12-13,19,22-23,26-27H,3,6-7,10-11,14H2,1H3,(H,24,25)/t22-/m0/s1
- InChI Key: QCXSPIQLVJHNHV-QFIPXVFZSA-N
- SMILES: C1(S(NC2=CC=CC([C@@H](O)CNCCOC3=CC4=C(C=C3)C(C)=NN4)=C2)(=O)=O)CCC1
β3-AR agonist 1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce60208-100mg |
β3-AR agonist 1 |
1283125-73-4 | 98% | 100mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce60208-250mg |
β3-AR agonist 1 |
1283125-73-4 | 98% | 250mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce60208-500mg |
β3-AR agonist 1 |
1283125-73-4 | 98% | 500mg |
¥0.00 | 2023-09-07 |
β3-AR agonist 1 Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on β3-AR agonist 1
Introduction to β3-AR Agonist 1 (CAS No: 1283125-73-4)
The compound β3-AR agonist 1, identified by its Chemical Abstracts Service (CAS) number 1283125-73-4, represents a significant advancement in the field of pharmacology, particularly in the development of therapeutic agents targeting the β3-adrenergic receptor (β3-AR). This introduction delves into the molecular characteristics, pharmacological properties, and emerging applications of this compound, highlighting its potential in addressing various physiological and pathological conditions.
The β3-adrenergic receptor is a member of the G protein-coupled receptor (GPCR) family, specifically classified as a beta-adrenergic receptor. Unlike its more commonly studied counterparts, β1-AR and β2-AR, β3-AR has garnered increasing attention due to its selective expression in adipose tissue and its role in modulating energy metabolism. The development of potent and selective β3-AR agonists has been a focus of research aimed at improving metabolic health, weight management, and potentially treating conditions such as obesity and type 2 diabetes.
β3-AR agonist 1 stands out among this class of compounds for its unique chemical structure and high affinity for the β3-AR. Structural analysis reveals that this compound features a well-defined pharmacophore that interacts optimally with the binding pocket of the receptor. This interaction leads to a robust activation of the receptor, resulting in downstream signaling pathways that promote lipolysis and thermogenesis in adipose tissue. These effects make β3-AR agonist 1 a promising candidate for therapeutic applications where modulating fat metabolism is beneficial.
Recent studies have demonstrated the efficacy of β3-AR agonist 1 in preclinical models of obesity and metabolic dysfunction. In animal studies, administration of this compound has been associated with significant reductions in body weight, improvements in glucose tolerance, and enhanced insulin sensitivity. These findings are particularly intriguing given the growing prevalence of obesity and related metabolic disorders worldwide. The ability of β3-AR agonist 1 to target specific pathways involved in energy homeostasis suggests a novel approach to managing these conditions.
The pharmacokinetic profile of β3-AR agonist 1 is another critical aspect that contributes to its potential as a therapeutic agent. Studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for achieving consistent therapeutic effects. Additionally, its selectivity for β3-AR minimizes off-target effects, reducing the risk of adverse reactions commonly observed with less selective agents.
In terms of mechanism of action, β3-AR agonist 1 activates the receptor through a G protein-mediated pathway, leading to increased intracellular cAMP levels. This cAMP surge triggers downstream events such as the activation of protein kinase A (PKA) and other signaling molecules that ultimately result in lipolysis—the breakdown of triglycerides into free fatty acids—primarily within adipose tissue. Furthermore, activation of β3-AR can stimulate non-shivering thermogenesis in brown adipose tissue (BAT), contributing to increased energy expenditure.
The clinical potential of β3-AR agonist 1 extends beyond metabolic disorders. Emerging research suggests that this compound may have applications in managing cardiovascular health and improving exercise performance. By enhancing fat metabolism and promoting thermogenesis, β3-AR agonist 1 could help reduce cardiovascular risk factors associated with obesity and sedentary lifestyles. Moreover, its ability to improve muscle glucose uptake and utilization may benefit athletes and individuals seeking to enhance physical performance.
Emerging evidence also indicates that β3-AR agonist 1 may have neuroprotective properties. Studies have shown that activation of β3-AR can influence neuronal survival and protect against neurodegenerative processes. While further research is needed to fully elucidate these effects, the potential role of β3-AR agonist 1 in neuroprotection adds another dimension to its therapeutic profile.
The synthesis and characterization of β3-AR agonist 1 have been refined through advanced chemical methodologies. Researchers have leveraged computational chemistry tools to optimize the molecular structure for enhanced binding affinity and selectivity. These efforts have resulted in a compound with improved pharmacological properties compared to earlier analogs. The synthetic route employed is efficient and scalable, making it feasible for large-scale production necessary for clinical trials and commercialization.
Ongoing clinical trials are evaluating the safety and efficacy of derivatives of β3-AR agonist 1 in human subjects. Preliminary results from these trials are promising, showing that modified versions of this compound maintain high selectivity for β3-AR while exhibiting improved tolerability. These findings are encouraging for future development efforts aimed at bringing a β3-AR-targeting therapy to market.
In conclusion, β3-AR agonist 1 (CAS No: 1283125-73-4) represents a significant advancement in the field of metabolic pharmacology. Its unique molecular structure, potent receptor activation, favorable pharmacokinetic profile, and broad therapeutic potential make it a compelling candidate for treating obesity, diabetes, cardiovascular diseases, and possibly neurodegenerative conditions. As research continues to uncover new applications for this compound, it is poised to play a crucial role in addressing some of the most pressing health challenges facing society today.
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